Cas no 122763-67-1 (Tert-butyl 3-hydroxypent-4-enoate)

• Product Name: Tert-butyl 3-hydroxypent-4-enoate
• CAS No: 122763-67-1
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD18207180
• CID: 835525
• PubChem ID: 11769016
• Update Time: 2025-06-07

Tert-butyl 3-hydroxypent-4-enoate Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 3-hydroxy-, 1,1-dimethylethyl ester
• tert-butyl 3-hydroxypent-4-enoate
• 3-hydroxy-4-pentenoic acid tert-butyl ester
• (R)-tert-butyl 3-hydroxypent-4-enoate
• (3S)-3-Hydroxy-4-pentenoic acid tert-butyl ester
• OBFPCKWYDQCBHO-UHFFFAOYSA-N
• 2564AD
• OR303186
• AB0052347
• ST24025896
• Tert-butyl 3-hydroxypent-4-enoate

• MDL： MFCD18207180
• Inchi： 1S/C9H16O3/c1-5-7(10)6-8(11)12-9(2,3)4/h5,7,10H,1,6H2,2-4H3
• InChI Key： OBFPCKWYDQCBHO-UHFFFAOYSA-N
• SMILES： CC(OC(CC(C=C)O)=O)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 167
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 0.992±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 238.1±20.0 ºC (760 Torr),
• Flash Point: 90.5±14.5 ºC,
• Solubility: Slightly soluble (19 g/l) (25 º C),

Tert-butyl 3-hydroxypent-4-enoate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives